Cas no 121199-17-5 (2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid)

• Product Name: 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid
• CAS No: 121199-17-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD00452404
• CID: 2112220
• PubChem ID: 3095114
• Update Time: 2025-05-19

2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid
• (6-Bromo-3-oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid
• 2-(6-bromo-3-oxo-1,2-dihydroisoindol-1-yl)acetic acid
• BAS 00226205
• 121199-17-5
• AKOS000601881
• 2-(6-Bromo-3-oxoisoindolin-1-yl)aceticacid
• AKOS016341153
• MFCD00452404
• HMS1705G07
• SR-01000318813
• SR-01000318813-1
• Oprea1_417235
• SCHEMBL11190947
• 1H-Isoindole-1-acetic acid, 6-bromo-2,3-dihydro-3-oxo-
• SB66236
• DA-27988

• MDL： MFCD00452404
• Inchi： 1S/C10H8BrNO3/c11-5-1-2-6-7(3-5)8(4-9(13)14)12-10(6)15/h1-3,8H,4H2,(H,12,15)(H,13,14)
• InChI Key： XVXSSJSVLDUNHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NC(CC(=O)O)C=2C=1)=O

Computed Properties

• Exact Mass: 268.96876Da
• Monoisotopic Mass: 268.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid

Comprehensive Overview of 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid (CAS No. 121199-17-5)

2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid (CAS No. 121199-17-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoindolinone core and bromo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of both carboxylic acid and ketone functional groups enhances its reactivity, making it a valuable building block for heterocyclic chemistry.

In recent years, the demand for 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid has surged due to its relevance in targeted therapies. For instance, its structural motif aligns with trends in small-molecule drug design, a hot topic in precision medicine. Users frequently search for terms like "isoindolinone derivatives in cancer research" or "bromo-substituted heterocycles," reflecting growing interest in its applications. The compound’s CAS No. 121199-17-5 is often queried alongside "synthetic routes for isoindolinone scaffolds," highlighting its importance in organic synthesis.

From a technical perspective, 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid exhibits notable stability under standard laboratory conditions, though it requires protection from prolonged light exposure. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in research. The compound’s molecular weight (284.09 g/mol) and logP value (~1.8) further underscore its suitability for medicinal chemistry applications, particularly in optimizing drug-like properties.

Beyond pharmaceuticals, CAS No. 121199-17-5 is investigated for its role in material science, where its aromatic and electron-withdrawing features contribute to the development of organic semiconductors. This dual utility aligns with the broader trend of "multifunctional organic compounds," a frequently searched term in interdisciplinary research. Environmental considerations, such as biodegradability and green synthesis methods, are also emerging as key discussion points among users exploring this compound.

In summary, 2-(6-bromo-3-oxoisoindolin-1-yl)acetic acid represents a convergence of innovation in drug discovery and advanced materials. Its CAS No. 121199-17-5 serves as a gateway to a wealth of scientific literature, while its structural features address contemporary challenges in bioactive molecule design. As research evolves, this compound is poised to remain a focal point for queries like "isoindolinone-based therapeutics" and "functionalized acetic acid derivatives," cementing its relevance in modern chemistry.